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Compound of Interest

Compound Name: Prometon-d3

Cat. No.: B12295415

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential storage and handling
guidelines for Prometon-d3, a deuterated isotopologue of the herbicide Prometon. As a stable
isotope-labeled compound, Prometon-d3 is a valuable tool in analytical and research
applications, including its use as an internal standard for quantitative analysis by NMR, GC-MS,
or LC-MS.[1] Proper management of this compound is critical to ensure its stability, integrity,
and the safety of laboratory personnel.

Core Chemical and Physical Properties

A foundational understanding of the chemical and physical characteristics of Prometon-d3 is
paramount for its appropriate handling. Key identifiers and properties are summarized below.
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Property Value Source

2-N,4-N-di(propan-2-yl)-6-
IUPAC Name (trideuteriomethoxy)-1,3,5- PubChem|[2]
triazine-2,4-diamine

Molecular Formula C10H16D3NsO MedChemExpress[1]
] PubChem|[2],
Molecular Weight 228.31 g/mol
MedChemExpress|[1]
CAS Number 1219803-43-6 MedChemExpress|[1]
Colorless crystalline solid or ChemicalBook (for Prometon)
Appearance .
white powder [3]

Storage Recommendations: A Comparative
Overview

The recommended storage temperature for Prometon-d3 varies among suppliers,
underscoring the importance of consulting the product-specific Certificate of Analysis. The
compound is generally shipped at room temperature.[1][4]

Supplier/Source Recommended Storage Temperature
Room temperature in the continental US; may
MedChemExpress
vary elsewhere.[1]
LGC Standards -20°C[4]
AccuStandard (for Prometon solution) Ambient (>5 °C)[5]

The non-deuterated form, Prometon, is reported to have a shelf life of at least 3 to 5 years
when stored in a dry place at minimum storage temperatures.[6]

Handling and Safety Protocols

While specific safety data for Prometon-d3 is limited, the guidelines for its parent compound,
Prometon, offer a strong basis for safe handling procedures. Prometon is classified as an
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irritant and is toxic by ingestion.[3][7] Standard laboratory safety protocols should be strictly
adhered to.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles.[8]

Hand Protection: Wear chemical-impermeable gloves.[8]

Body Protection: Wear suitable protective clothing.[8]

Respiratory Protection: In case of inadequate ventilation or dust formation, wear appropriate
respiratory protection.[8][9]

General Handling Precautions:

» Handle in a well-ventilated place.[8]

e Avoid contact with skin and eyes.[8]

» Avoid the formation of dust and aerosols.[8]

e Do not eat, drink, or smoke when using this product.[9]

e Wash hands and exposed skin thoroughly after handling.[10]

o Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.[9]

The following workflow diagram outlines a logical approach to the safe handling of Prometon-
d3 in a laboratory setting.
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A general workflow for the safe handling of Prometon-d3.
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Stability and Incompatibility

Understanding the stability profile of Prometon-d3 is crucial for experimental design and
storage. Data for the parent compound, Prometon, indicates that it is:

o Stable to hydrolysis at 20°C in neutral, slightly acidic, or slightly alkaline media.[6]
e Hydrolyzed by acids or alkalis upon warming.[6]
e Decomposed by UV irradiation.[3][6]

Incompatibilities: Prometon is incompatible with strong oxidizing agents (e.g., chlorates,
nitrates, peroxides), strong bases, and strong acids.[3] Contact with these substances may
cause fires or explosions.[3]

The following diagram illustrates the decision-making process for the appropriate storage of
Prometon-d3 based on available data and best practices.

Decision tree for Prometon-d3 storage conditions.

Accidental Release Measures

In the event of a spill, the following procedures should be followed:

Ensure adequate ventilation and evacuate personnel to a safe area.[8]

Remove all sources of ignition and use non-sparking tools.[8]

Prevent further leakage if it is safe to do so. Do not let the chemical enter drains.[8]

Contain and clean up the spill. Collect the material and place it in suitable, closed containers
for disposal.[8]

Disposal Considerations

Disposal of Prometon-d3 and its containers must be conducted in accordance with all
applicable federal, state, and local environmental regulations.[9] Do not contaminate water,
food, or feed by storage or disposal.[6] On-site disposal of the concentrated product is
generally not acceptable.[10]
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This guide is intended for informational purposes and should be supplemented with product-
specific documentation and institutional safety protocols. Always prioritize safety and consult
the relevant Safety Data Sheet and Certificate of Analysis before handling any chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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